Cas no 1261825-63-1 (2,5-Difluoro-4-methoxymandelic acid)

• Product Name: 2,5-Difluoro-4-methoxymandelic acid
• CAS No: 1261825-63-1
• MF: C₉H₈F₂O₄
• MW: 218.154230117798
• CID: 4797241
• Update Time: 2025-06-10

2,5-Difluoro-4-methoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluoro-4-methoxymandelic acid

• Inchi： 1S/C9H8F2O4/c1-15-7-3-5(10)4(2-6(7)11)8(12)9(13)14/h2-3,8,12H,1H3,(H,13,14)
• InChI Key： MOCXOIFNMQVTQA-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C(C(=O)O)O)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• XLogP3: 1
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2,5-Difluoro-4-methoxymandelic acid

Introduction to 2,5-Difluoro-4-methoxymandelic Acid (CAS No. 1261825-63-1)

2,5-Difluoro-4-methoxymandelic acid is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. With the CAS number 1261825-63-1, this compound represents a specialized derivative of mandelic acid, featuring fluoro and methoxy substituents that modulate its chemical reactivity and biological interactions. The introduction of fluorine atoms at the 2 and 5 positions, along with a methoxy group at the 4 position, imparts distinct electronic and steric effects that make this molecule a valuable scaffold for drug discovery and development.

The significance of 2,5-Difluoro-4-methoxymandelic acid lies in its versatility as a building block in synthetic chemistry. The presence of both fluoro and methoxy groups allows for further functionalization, enabling the synthesis of more complex molecules with tailored properties. Fluorine atoms are known to enhance metabolic stability, improve binding affinity to biological targets, and modify pharmacokinetic profiles of drug candidates. This makes fluorinated compounds highly sought after in modern medicinal chemistry.

In recent years, there has been a surge in research focused on fluorinated analogs of natural products and existing drugs. 2,5-Difluoro-4-methoxymandelic acid has been explored as a precursor in the synthesis of various pharmacologically active compounds. Its structural motif is reminiscent of several bioactive molecules that have shown promise in preclinical studies. The compound’s ability to serve as a versatile intermediate has made it a topic of interest for researchers aiming to develop novel therapeutic agents.

One of the most compelling aspects of 2,5-Difluoro-4-methoxymandelic acid is its potential application in the development of antimicrobial agents. The fluoro group is well-documented for its ability to enhance the efficacy of antibiotics by improving their binding to bacterial enzymes and membranes. Furthermore, the methoxy group can influence the compound’s solubility and bioavailability, making it an attractive candidate for formulating new antibiotics or antifungal drugs. Current studies are investigating its derivatives as potential inhibitors of bacterial biofilm formation, which is a significant challenge in treating chronic infections.

The pharmaceutical industry has also shown interest in 2,5-Difluoro-4-methoxymandelic acid for its role in anticancer research. Fluorinated compounds have been extensively studied for their ability to modulate enzyme activity and interfere with signaling pathways involved in cancer cell proliferation. Researchers are exploring its derivatives as kinase inhibitors or as components of combination therapies targeting multiple pathways simultaneously. Preliminary data suggest that certain fluorinated mandelic acid derivatives exhibit potent cytotoxic effects against various cancer cell lines while maintaining low toxicity towards normal cells.

Beyond antimicrobial and anticancer applications, 2,5-Difluoro-4-methoxymandelic acid has found utility in other therapeutic areas. Its structural features make it a suitable candidate for developing neuroprotective agents, where fluorine substitution can enhance blood-brain barrier penetration. Additionally, the compound’s ability to chelate metal ions has led to investigations into its potential as an antidote for metal poisoning scenarios.

The synthetic routes to 2,5-Difluoro-4-methoxymandelic acid are another area of active research. Efficient synthetic methodologies are crucial for producing this compound on an industrial scale while maintaining high purity standards. Recent advancements in fluorination techniques have enabled more streamlined and cost-effective synthesis methods. These improvements have not only made 2,5-Difluoro-4-methoxymandelic acid more accessible but also opened up new possibilities for exploring its derivatives through combinatorial chemistry approaches.

The impact of 2,5-Difluoro-4-methoxymandelic acid on drug discovery is further highlighted by its incorporation into several clinical trials. Researchers are evaluating its derivatives for treating inflammatory diseases, where modulation of enzymatic pathways by fluorinated compounds can lead to novel therapeutic interventions. The compound’s ability to interact with biological targets at both molecular and cellular levels makes it a promising candidate for developing next-generation therapeutics.

In conclusion,2,5-Difluoro-4-methoxymandelic acid (CAS No. 1261825-63-1) represents a fascinating molecule with diverse applications in pharmaceutical chemistry. Its unique structural features and potential biological activities position it as a valuable tool for drug discovery across multiple therapeutic areas. As research continues to uncover new synthetic methods and applications, this compound is poised to play an increasingly important role in the development of innovative treatments for various diseases.